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Compound of Interest

Ethyl 2-(2,4-difluorophenyl)-2,2-
Compound Name:
difluoroacetate

Cat. No.: B578631

Technical Guide: Properties of Ethyl
Difluoroacetate Derivatives

Disclaimer: Information regarding the specific physical properties and detailed experimental
protocols for Ethyl 2-(2,4-difluorophenyl)-2,2-difluoroacetate is not readily available in
publicly accessible resources. To fulfill the structural and content requirements of this technical
guide, the following information is provided for the closely related and well-documented
compound, Ethyl difluoroacetate. This information is intended to serve as a representative
example for researchers and scientists in the field of drug development and chemical research.

Physical and Chemical Properties of Ethyl
Difluoroacetate

Ethyl difluoroacetate is a versatile chemical reagent, primarily utilized in organic synthesis for
the introduction of difluoromethyl groups into molecules, a critical step in the development of
many pharmaceuticals and agrochemicals.

Physical Appearance

Ethyl difluoroacetate is a clear, colorless to light brown liquid. It is noted for having a fruity odor.

Quantitative Physical and Chemical Data
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The key physical and chemical properties of Ethyl difluoroacetate are summarized in the table
below for easy reference and comparison.

Property Value

Molecular Formula C4H6F202

Molecular Weight 124.09 g/mol

CAS Number 454-31-9

Purity >97%

Boiling Point 99.2 °C (lit.)

Density 1.18 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.347 (lit.)
Storage Temperature Room temperature

Experimental Protocols: Synthesis of Ethyl
Difluoroacetate

The following section details a representative experimental protocol for the synthesis of Ethyl
difluoroacetate. This procedure is intended for use by trained professionals in a controlled
laboratory setting.

Materials and Equipment

¢ N,N-dimethyl acetamide (DMAC)
» Ethanol

« Difluoroacetic acid fluoride

» Reaction flask

« Distillation column (e.g., packed with Dixon packing)
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e Heating and stirring apparatus
e Vacuum source

o Standard laboratory glassware and safety equipment

Synthesis Procedure

e Reaction Setup: In a suitable reaction flask, combine 55 g (1.2 mol) of ethanol and 208 g
(2.4 mol) of N,N-dimethyl acetamide (DMAc).

» Addition of Reagent: To this mixture, add 129 g (1.25 mol) of difluoroacetic acid fluoride. The
reaction should be conducted under an inert atmosphere and may require cooling.

o Reaction Conditions: Allow the reaction to proceed for 4 hours.

o Workup and Purification: The resulting crude mixture is then purified by distillation under
reduced pressure (9.0 kPa).

e Product Isolation: The fraction collected at a column top temperature of 41.0°C is the purified
Ethyl difluoroacetate. This process typically yields a product with a purity of approximately
98.8%.

Workflow Visualization

The following diagram illustrates the key steps in a typical synthesis and purification workflow
for Ethyl difluoroacetate.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b578631?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

